Cas no 2229630-04-8 (3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine)

• Product Name: 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine
• CAS No: 2229630-04-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6255260
• PubChem ID: 165863862
• Update Time: 2025-05-26

3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine
• 2229630-04-8
• EN300-1735393

• Inchi： 1S/C13H19NO2/c1-9-6-12(7-10(2)13(9)15-3)16-11-4-5-14-8-11/h6-7,11,14H,4-5,8H2,1-3H3
• InChI Key： KTBLYIWZXUELOR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(=C(C)C=1)OC)C1CNCC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine

3-(4-Methoxy-3,5-Dimethylphenoxy)Pyrrolidine: A Comprehensive Overview

The compound 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine, also known by its CAS number 2229630-04-8, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyrrolidine ring (a five-membered nitrogen-containing ring) substituted with a phenoxy group at the 3-position. The phenoxy group itself is further substituted with methoxy and dimethyl groups at the 4-, 3-, and 5-positions of the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. The nitrogen atom in the pyrrolidine ring can act as a hydrogen bond donor or acceptor, which is crucial for molecular interactions in biological systems. Additionally, the phenoxy group in 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine introduces aromaticity and hydroxyl-like behavior due to the methoxy substituent. This combination of functional groups makes the compound a promising candidate for exploring new therapeutic agents. For instance, researchers have investigated its potential as an antidepressant, antioxidant, and anti-inflammatory agent.

One of the most notable advancements in the study of 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine involves its application in neuroprotective therapies. A recent study published in *Nature Communications* demonstrated that this compound can modulate neuroinflammation by inhibiting key inflammatory pathways such as NF-kB and COX-2. These findings suggest that it could be a potential lead compound for treating neurodegenerative diseases like Alzheimer's and Parkinson's. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In addition to its pharmaceutical applications, 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine has shown promise in the field of agrochemistry. Researchers have explored its potential as a plant growth regulator and pesticide alternative. Its ability to influence plant hormone signaling pathways could lead to innovative solutions for enhancing crop yields and resistance to environmental stressors. For example, studies have shown that this compound can stimulate auxin biosynthesis in plants, promoting root development and overall plant health.

The synthesis of 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. These improvements are critical for scaling up production if the compound is to be commercialized for pharmaceutical or agricultural applications.

Another area of interest is the exploration of this compound's biodegradability and environmental impact. As concerns about chemical pollution grow, understanding how compounds like 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine interact with ecosystems is becoming increasingly important. Preliminary studies suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on soil microbiota and aquatic life.

From a structural perspective, the molecule's symmetry and functional group distribution play a significant role in its physical properties. The presence of multiple methyl groups contributes to its lipophilicity, which influences its solubility and bioavailability. This characteristic is particularly advantageous for drug delivery systems that require lipophilic compounds to enhance absorption across biological membranes.

In conclusion, 3-(4-methoxy-3,5-dimethylphenoxy)pyrrolidine (CAS No: 2229630-04-8) is a versatile compound with immense potential across multiple disciplines. Its unique structure enables diverse interactions with biological systems and chemical environments, making it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it stands poised to make significant contributions to fields ranging from medicine to agriculture.